Cas no 29334-13-2 (2,2,6,6-Tetramethylpiperidone-4-toluenesulfonate)

• Product name: 2,2,6,6-Tetramethylpiperidone-4-toluenesulfonate
• CAS No: 29334-13-2
• MF: C₇H₈O₃S^.C₉H₁₇NO
• MW: 327.439
• MDL: MFCD00243112
• CID: 53468
• PubChem ID: 134275

2,2,6,6-Tetramethylpiperidone-4-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetramethylpiperidone-4-toluenesulfonate
• 2,2,6,6-Tetramethyl-4-piperidone p-toluenesulfonate
• 4-methylbenzenesulfonic acid,2,2,6,6-tetramethylpiperidin-4-one
• 2,2,6,6-Tetramethyl-4-piperidinone 4-methylbenzenesulfonate
• 4-Piperidinone,2,2,6,6,-tetramethyl-,4-methylbenzenesulfonate
• Tempidone
• Tempidorm
• FA9785SJD6
• 2,2,6,6-tetramethylpiperidin-4-one; 4-methylbenzene-1-sulfonic acid
• 2,2,6,6-Tetramethylpiperidin-4-one 4-methylbenzenesulfonate
• TRIACETONAMINE TOSILATE [WHO-DD]
• Q16928298
• 4-Piperidinone, 2,2,6,6-tetramethyl-, 4-methylbenzenesulfonate (1:1)
• UNII-FA9785SJD6
• 4-Piperidone, 2,2,6,6,-tetramethyl-, p-toluenesulfonate
• 29334-13-2
• 4-Piperidone, 2,2,6,6-tetramethyl-, p-toluenesulfonate
• SCHEMBL11370870
• AS-72468
• FT-0655724
• 4-methylbenzenesulfonic acid;2,2,6,6-tetramethylpiperidin-4-one
• A819874
• D95903
• 4-methylbenzenesulfonic acid;2, 2, 6, 6-tetramethylpiperidin-4-one
• 4-Piperidinone, 2,2,6,6-tetramethyl-, 4-methylbenzenesulfonate
• Triacetonamine tosilate
• 4-Piperidinone, 2,2,6,6,-tetramethyl-, 4-methylbenzenesulfonate
• DTXSID70183571
• W-202222
• AKOS015915381
• 2,2,6,6-Tetramethyl-4-piperidonep-toluenesulfonate

• MDL： MFCD00243112
• Inchi： InChI=1S/C9H17NO.C7H8O3S/c1-8(2)5-7(11)6-9(3,4)10-8;1-6-2-4-7(5-3-6)11(8,9)10/h10H,5-6H2,1-4H3;2-5H,1H3,(H,8,9,10)
• InChI Key： IYLPVORUFDDDFK-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(=O)(O)=O)=CC=1.O=C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 327.15000
• Monoisotopic Mass: 155.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Melting Point: 187-197 ºC
• Boiling Point: 205.6°C at 760 mmHg
• Flash Point: 73.2°C
• PSA: 91.85000
• LogP: 4.14740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates